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Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856 Get Quote

Trimesitylphosphine: Physicochemical
Properties
An In-depth Technical Guide for Researchers and Drug Development Professionals

This guide provides essential physicochemical data for trimesitylphosphine, a bulky

organophosphorus compound frequently utilized as a ligand in catalysis and organic synthesis.

Its unique steric and electronic properties make it a valuable tool in modern chemistry.

Trimesitylphosphine, also known as tris(2,4,6-trimethylphenyl)phosphine, is a white,

crystalline solid at room temperature.[1][2] It is characterized by its three bulky mesityl groups

attached to a central phosphorus atom. This steric hindrance is a key feature, influencing its

coordination chemistry and reactivity.

Below is a summary of the key molecular and physical properties of trimesitylphosphine.
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Property Value Source

Molecular Formula C27H33P [1][2][3][4][5]

Molecular Weight 388.52 g/mol [1][2][3]

Alternate Molecular Weight 388.5 g/mol [4]

Alternate Molecular Weight 388.53 g/mol [5]

Appearance White powder or crystals [1]

Melting Point 185-188 °C [1][2][3]

Solubility Insoluble in water [2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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